2-methyl-2H-indazol-5-amine

• IUPAC Name: 2-methylindazol-5-amine
• InChI: InChI=1S/C8H9N3/c1-11-5-6-4-7(9)2-3-8(6)10-11/h2-5H,9H2,1H3
• InChI Key: MJIJVSMBCITEKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=C(C=CC2=N1)N
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID90363434
• Molecular Weight: 147.18 g/mol
• CAS No.: 60518-59-4

Description

2-Methyl-2H-indazol-5-amine (MIA) is an important synthetic molecule used in the development of new pharmaceutical drugs and materials. MIA is a heterocyclic aromatic compound with a nitrogen atom in the ring. It is an aryl amine, which is a type of amine that contains an aromatic ring. MIA is a versatile and important synthetic molecule as it can be used in a variety of applications, including drug design, material synthesis, and as a catalyst.

Scientific Research Applications

Antitumor Activities

2-methyl-2H-indazol-5-amine derivatives have been studied for their antitumor activities. For example, the synthesis of N-(2′-arylaminepyrimidin-4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine derivatives revealed significant antitumor activities in preliminary bioassay tests, indicating the potential of these compounds in cancer research (Chu De-qing, 2011).

C-H Amination and Synthesis Methods

The compound has been used in organophotoredox-catalyzed C-H amination of 2H-indazoles with various amines. This method allows the synthesis of free aminated 2H-indazole under ambient conditions, showing its versatility in chemical synthesis (Sukanya Neogi et al., 2020). Additionally, a general and mild palladium-catalyzed domino reaction has been developed for the synthesis of 2H-indazoles, demonstrating the compound's utility in creating complex molecular structures (N. Halland et al., 2009).

Three-Component Synthesis

A copper-catalyzed one-pot, three-component synthesis method has been developed for 2H-indazoles. This process facilitates the formation of C-N and N-N bonds, highlighting the compound's role in facilitating complex chemical reactions (Manian Rajesh Kumar et al., 2011).

Regioselective Protection and Coupling Reactions

Research on this compound has also focused on its regioselective protection and subsequent amine coupling reactions. This research has paved the way for the creation of novel indazole derivatives (David J. Slade et al., 2009).

Electrocatalysis and Environmental Applications

An efficient electrochemical synthesis method involving this compound has been developed for producing 5-methylene-1,3-oxazolidin-2-ones. This method avoids the use of toxic chemicals, demonstrating the compound's applicability in environmentally friendly synthetic processes (M. Feroci et al., 2005).

Mechanism of Action

Target of Action

2-Methyl-2H-indazol-5-amine is a derivative of indazole, a heterocyclic compound that has been found in many synthetic drug molecules with diverse biological activities Indazole derivatives have been reported to interact with a variety of targets, including enzymes, receptors, and proteins involved in various biological processes .

Mode of Action

Indazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes . For instance, some indazole derivatives have been found to inhibit the production of certain enzymes, leading to anti-inflammatory effects .

Biochemical Pathways

For example, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13), which are involved in inflammatory responses .

Result of Action

Indazole derivatives have been reported to have various biological activities, such as anti-inflammatory, antimicrobial, anti-hiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .

Future Directions

Indazole derivatives have shown a broad spectrum of pharmacological activities, and numerous methods have been developed to construct these heterocycles with better biological activities. Therefore, the future research directions of “2-methyl-2H-indazol-5-amine” may focus on the development of new synthesis methods and the exploration of its potential biological activities.

Biochemical Analysis

Biochemical Properties

2-Methyl-2H-indazol-5-amine plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It has been observed to interact with cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response . The interaction between this compound and COX-2 results in the inhibition of the enzyme’s activity, thereby reducing inflammation. Additionally, this compound has shown potential in binding to various receptors and proteins, influencing their function and activity .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been found to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and survival . Furthermore, this compound can alter gene expression by interacting with transcription factors, leading to changes in cellular behavior and function . Its impact on cellular metabolism includes the regulation of metabolic enzymes and pathways, thereby affecting the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. For example, by binding to the active site of COX-2, this compound prevents the enzyme from catalyzing the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation . Additionally, this compound can activate or inhibit other enzymes and proteins by forming non-covalent interactions, such as hydrogen bonds and hydrophobic interactions . These interactions can lead to conformational changes in the target biomolecules, altering their activity and function.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are crucial for its effectiveness in biochemical studies. It has been observed that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to extreme conditions, such as high temperatures or acidic environments, can lead to its degradation . In in vitro studies, this compound has shown consistent effects on cellular function over time, with no significant long-term adverse effects reported .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been found to exhibit anti-inflammatory and analgesic properties without significant toxicity . At higher doses, this compound can cause adverse effects, such as hepatotoxicity and nephrotoxicity . These threshold effects highlight the importance of dosage optimization in therapeutic applications to minimize potential toxicities while maximizing the compound’s beneficial effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. It is primarily metabolized in the liver by cytochrome P450 enzymes, which facilitate its biotransformation into more water-soluble metabolites for excretion . The compound’s metabolism can influence metabolic flux and the levels of metabolites within the cell, thereby affecting cellular function and homeostasis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It has been observed to interact with organic cation transporters (OCTs), which facilitate its uptake into cells . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments . This distribution pattern is crucial for its biological activity and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It has been found to localize primarily in the cytoplasm, where it interacts with various enzymes and proteins involved in metabolic and signaling pathways . Additionally, this compound can be targeted to specific organelles, such as the mitochondria, through post-translational modifications and targeting signals . This subcellular distribution is critical for its role in regulating cellular processes and maintaining cellular homeostasis.